terbium(3+);1,2,3,5-tetramethylcyclopenta-1,3-diene

• IUPAC Name: terbium(3+);1,2,4,5-tetramethylcyclopenta-1,3-diene
• InChI: InChI=1S/3C9H13.Tb/c3*1-6-5-7(2)9(4)8(6)3;/h3*5H,1-4H3;/q3*-1;+3
• InChI Key: MNDUSBDNOLAQKR-UHFFFAOYSA-N
• Canonical SMILES: C[C-]1C(=CC(=C1C)C)C.C[C-]1C(=CC(=C1C)C)C.C[C-]1C(=CC(=C1C)C)C.[Tb+3]
• Molecular Formula: C27H39Tb
• DSSTOX Substance ID: DTXSID70746564
• Molecular Weight: 522.5 g/mol
• CAS No.: 148607-25-4

Description

terbium(3+);1,2,3,5-tetramethylcyclopenta-1,3-diene is an organometallic compound with the molecular formula C27H39Tb. It is known for its unique structure, where a terbium ion is coordinated with three tetramethylcyclopentadienyl ligands. This compound is often used in research and industrial applications due to its interesting chemical properties and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of terbium(3+);1,2,3,5-tetramethylcyclopenta-1,3-diene typically involves the reaction of terbium chloride with sodium tetramethylcyclopentadienide in an inert atmosphere. The reaction is carried out in a solvent such as tetrahydrofuran (THF) at low temperatures to prevent decomposition of the product. The resulting compound is then purified through recrystallization .

Industrial Production Methods

While specific industrial production methods for this compound are not widely documented, the general approach involves scaling up the laboratory synthesis process. This includes using larger reaction vessels, maintaining strict control over reaction conditions, and employing advanced purification techniques to ensure high purity of the final product .

Chemical Reactions Analysis

Types of Reactions

terbium(3+);1,2,3,5-tetramethylcyclopenta-1,3-diene undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form terbium(IV) species.

Reduction: It can be reduced to form lower oxidation state terbium compounds.

Substitution: The tetramethylcyclopentadienyl ligands can be substituted with other ligands under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like oxygen or hydrogen peroxide for oxidation, and reducing agents such as lithium aluminum hydride for reduction. Substitution reactions often require the presence of strong acids or bases to facilitate ligand exchange .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation typically yields terbium(IV) compounds, while reduction can produce terbium(II) species. Substitution reactions result in the formation of new organometallic complexes with different ligands .

Scientific Research Applications

terbium(3+);1,2,3,5-tetramethylcyclopenta-1,3-diene has a wide range of applications in scientific research:

Chemistry: It is used as a catalyst in various organic reactions, including polymerization and hydrogenation.

Biology: The compound is studied for its potential use in bioimaging and as a contrast agent in magnetic resonance imaging (MRI).

Medicine: Research is ongoing to explore its potential in targeted drug delivery systems.

Industry: It is utilized in the production of advanced materials, such as high-performance polymers and electronic components.

Mechanism of Action

The mechanism by which terbium(3+);1,2,3,5-tetramethylcyclopenta-1,3-diene exerts its effects involves the interaction of the terbium ion with various molecular targets. The tetramethylcyclopentadienyl ligands stabilize the terbium ion, allowing it to participate in catalytic cycles and facilitate electron transfer processes. The specific pathways involved depend on the nature of the reaction and the substrates used .

Comparison with Similar Compounds

Similar Compounds

• Tris(isopropylcyclopentadienyl)terbium(III)
• Terbium(III) acetate hydrate
• Terbium(III,IV) oxide
• Terbium(III) fluoride

Uniqueness

What sets terbium(3+);1,2,3,5-tetramethylcyclopenta-1,3-diene apart from similar compounds is its high stability and reactivity due to the presence of tetramethylcyclopentadienyl ligands. These ligands provide steric protection to the terbium ion, enhancing its catalytic properties and making it a valuable compound in various research and industrial applications .